Cas no 102516-88-1 (1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-)

• Product Name: 1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-
• CAS No: 102516-88-1
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 187232
• Update Time: 2024-01-26

1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-
• 1H-Benzimidazole,2-(1,1-dimethylethyl)-5-nitro- (9CI)
• NSC 135993
• 1H-Benzimidazole, 2-(1,1-dimethylethyl)-6-nitro-

• Inchi： 1S/C11H13N3O2/c1-11(2,3)10-12-8-5-4-7(14(15)16)6-9(8)13-10/h4-6H,1-3H3,(H,12,13)
• InChI Key： GCTRLJKQRNSIOZ-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)NC2=CC([N+]([O-])=O)=CC=C2N=1

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 427.2±18.0 °C(Predicted)
• PSA: 71.82
• pka: 9.88±0.10(Predicted)